Cas no 155339-52-9 (Methyl 3-(benzyl(tert-butoxycarbonyl)amino)propanoate)

• Product Name: Methyl 3-(benzyl(tert-butoxycarbonyl)amino)propanoate
• CAS No: 155339-52-9
• Molecular Formula: C₁₆H₂₃NO₄
• Molecular Weight: 293.35812497139
• CID: 4936750

Methyl 3-(benzyl(tert-butoxycarbonyl)amino)propanoate Properties

Names and Identifiers

• Methyl 3-(benzyl(tert-butoxycarbonyl)amino)propanoate
• Methyl 3-[benzyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]propanoate
• tert-butyl 2-(methoxycarbonyl)ethylbenzylcarbamate
• methyl 3-{benzyl[(tert-butoxy)carbonyl]amino}propanoate
• N-(tert-Butoxycarbonyl)-N-benzyl-beta-alanine methyl ester

• InChIKey： PWZKRDRSPMQPDK-UHFFFAOYSA-N
• Inchi： 1S/C16H23NO4/c1-16(2,3)21-15(19)17(11-10-14(18)20-4)12-13-8-6-5-7-9-13/h5-9H,10-12H2,1-4H3
• SMILES： O(C(N(CC1C=CC=CC=1)CCC(=O)OC)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Heavy Atom Count: 21
• Complexity: 343
• XLogP3: 2.4
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives